6-(3,4-Dimethylphenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C12H12N4S
• Molecular Weight: 244.32 g/mol
• IUPAC Name: 6-(3,4-dimethylphenyl)-3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C12H12N4S/c1-7-4-5-10(6-8(7)2)11-15-16-9(3)13-14-12(16)17-11/h4-6H,1-3H3
• InChI Key: RBOITCJVGQKTFA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C)C

Description

6-(3,4-Dimethylphenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 6-(3,4-Dimethylphenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that the compound exerts its therapeutic effects through the modulation of various signaling pathways and receptors in the body.
Biochemical and Physiological Effects
6-(3,4-Dimethylphenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and prevent seizures. Additionally, it has been found to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(3,4-Dimethylphenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications. This compound has been found to exhibit various beneficial effects, making it a promising candidate for further research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to design experiments to fully explore its potential therapeutic applications.

Future Directions

There are several future directions for research on 6-(3,4-Dimethylphenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research could focus on exploring the compound's potential as a neuroprotective agent. Additionally, further studies could investigate the compound's potential as an antimicrobial agent and its effects on the immune system. Finally, more research could be done to fully understand the compound's mechanism of action and how it exerts its therapeutic effects.
In conclusion, 6-(3,4-Dimethylphenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound for scientific research due to its potential therapeutic applications and various biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and explore its potential in different areas of medicine.

Synthesis Methods

The synthesis of 6-(3,4-Dimethylphenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved through various methods. One of the most common methods involves the reaction of 3,4-dimethylphenyl hydrazine with 2-amino-4-methyl-5-mercapto-1,3,4-thiadiazole in the presence of acetic acid and acetic anhydride. This reaction yields the desired compound in good yield and purity.

Scientific Research Applications

The potential therapeutic applications of 6-(3,4-Dimethylphenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been explored in various scientific studies. This compound has been found to exhibit antitumor, antimicrobial, and anti-inflammatory activities. Additionally, it has been shown to have potential as a neuroprotective and anticonvulsant agent.